2-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide

• Molecular Formula: C22H19ClN4O2S2
• Molecular Weight: 471 g/mol
• IUPAC Name: 2-[[4-(4-chlorophenyl)-1,3-thiazol-2-yl]sulfanyl]-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetamide
• InChI: InChI=1S/C22H19ClN4O2S2/c1-14-20(21(29)27(26(14)2)17-6-4-3-5-7-17)25-19(28)13-31-22-24-18(12-30-22)15-8-10-16(23)11-9-15/h3-12H,13H2,1-2H3,(H,25,28)
• InChI Key: RWZBNNNGLVTREX-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)CSC3=NC(=CS3)C4=CC=C(C=C4)Cl

Description

2-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide, also known as Compound A, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a thiazole-based compound that has shown promising results in various studies, particularly in the field of cancer research.

Mechanism of Action

The mechanism of action of 2-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide A involves the inhibition of various enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in the regulation of gene expression. By inhibiting HDACs, this compound A can induce the expression of genes that promote apoptosis and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
This compound A has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit the activity of HDACs. It has also been shown to have anti-inflammatory and antioxidant effects, making it a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide A is its potential applications in cancer research. It has shown promising results in various studies, particularly in the inhibition of cancer cell growth and induction of apoptosis. However, one of the limitations of this compound A is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are a number of potential future directions for the study of 2-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide A. One potential direction is the development of more potent and selective inhibitors of HDACs, which may have greater efficacy and fewer side effects than this compound A. Another potential direction is the study of the effects of this compound A on other diseases, such as neurodegenerative diseases and autoimmune disorders. Additionally, further studies may be needed to determine the optimal dosage and administration of this compound A for various applications.

Synthesis Methods

The synthesis of 2-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide A involves the reaction of 4-(4-chlorophenyl)-1,3-thiazol-2-amine with N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide in the presence of a suitable reagent. The reaction results in the formation of this compound A, which can be purified and isolated using standard techniques.

Scientific Research Applications

2-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide A has been extensively studied for its potential applications in scientific research. It has shown promising results in various studies, particularly in the field of cancer research. Studies have shown that this compound A can inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy.